1H-Pyridin-2-one, 6-ethyl-

• IUPAC Name: 6-ethyl-1H-pyridin-2-one
• InChI: InChI=1S/C7H9NO/c1-2-6-4-3-5-7(9)8-6/h3-5H,2H2,1H3,(H,8,9)
• InChI Key: ILQXAOKYVNWFKK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=O)N1
• Molecular Formula: C7H9NO
• DSSTOX Substance ID: DTXSID00210905
• Molecular Weight: 123.15 g/mol
• CAS RN: 61892-99-7

Description

“1H-Pyridin-2-one, 6-ethyl-” is a derivative of 2(1H)-Pyridinone, a six-membered heterocyclic compound with a nitrogen, an oxygen, and five carbon atoms. It is known to form hydrogen-bonded dimers and exists as tautomers. It has been adopted as an important block in medicinal chemistry that could serve as hydrogen bond donors and acceptors.

Synthesis Analysis

A green and simple ‘one-pot’ electrochemical off–on approach to synthesize pyrimidin-2 (1H)-ones was realized without any catalyst, oxidant and toxic reagent. The desired products were obtained in moderate to good yields after the stepwise ‘one-pot’ reaction. Another synthesis method involves the use of feasible synthesis routes via established condensation reactions.

Molecular Structure Analysis

The molecular structure of “1H-Pyridin-2-one, 6-ethyl-” is similar to that of 2(1H)-Pyridinone, which is a colourless solid. It is well known to form hydrogen bonded dimers and it is also a classic case of a compound that exists as tautomers.

Chemical Reactions Analysis

Pyridinones have been adopted as an important block in medicinal chemistry that could serve as hydrogen bond donors and acceptors. With the help of feasible synthesis routes via established condensation reactions, the physicochemical properties of such a scaffold could be manipulated by adjustment of polarity, lipophilicity, and hydrogen bonding.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1H-Pyridin-2-one, 6-ethyl-” are similar to those of 2(1H)-Pyridinone. It is a colourless solid with a molecular weight of 95.0993. It is soluble in water, methanol, and acetone.

Mechanism of Action

Despite the small size of pyridinone, it could provide five derivatizable positions possessing four hydrogen bond acceptors and a hydrogen bond donor. Thus, it can form additional interactions with the therapeutic targets, cross the cell membrane easily, and increase the water solubility of molecules.

Future Directions

Pyridinones have wide applications in fragment-based drug design, biomolecular mimetics, and kinase hinge-binding motifs. Most pyridinone derivatives exhibit various biological activities ranging from antitumor, antimicrobial, anti-inflammatory, and anticoagulant to cardiotonic effects. These advancements contribute to an in-depth understanding of the potential of this biologically enriched scaffold and expedite the development of its new applications in drug discovery.